Cas no 1354007-01-4 (N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide)

N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide is a specialized organic compound featuring a piperidine core functionalized with an (S)-2-amino-3-methyl-butyryl group and an N-ethyl-acetamide moiety. This chiral structure imparts stereoselectivity, making it valuable in pharmaceutical research, particularly for drug discovery and peptide synthesis. The presence of both amide and amino groups enhances its versatility as a building block for bioactive molecules. Its well-defined stereochemistry and modular design allow for precise modifications, supporting the development of targeted therapeutics. The compound’s stability and solubility profile further facilitate its use in medicinal chemistry applications, including protease inhibitor design and receptor modulation studies.
N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide structure
1354007-01-4 structure
Product Name:N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide
CAS No:1354007-01-4
MF:C14H27N3O2
MW:269.383083581924
CID:2163181
Update Time:2025-06-15

N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-((s)-2-amino-3-methyl-butyryl)-piperidin-4-yl]-n-ethyl-acetamide
    • (S)-N-(1-(2-Amino-3-methylbutanoyl)piperidin-4-yl)-N-ethylacetamide
    • AM96021
    • N-[1-((S)-2-Amino-3-methylbutyryl)piperidin-4-yl]-N-ethylacetamide
    • N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide
    • Inchi: 1S/C14H27N3O2/c1-5-17(11(4)18)12-6-8-16(9-7-12)14(19)13(15)10(2)3/h10,12-13H,5-9,15H2,1-4H3/t13-/m0/s1
    • InChI Key: HHVCQAJNLUHMLV-ZDUSSCGKSA-N
    • SMILES: O=C([C@H](C(C)C)N)N1CCC(CC1)N(C(C)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Topological Polar Surface Area: 66.6

N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084887-500mg
N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide
1354007-01-4
500mg
£694.00 2022-03-01

Additional information on N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide

Comprehensive Overview of N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide (CAS No. 1354007-01-4)

The compound N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide (CAS No. 1354007-01-4) is a specialized peptide-derived small molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a piperidine core and an acetamide moiety, makes it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly focusing on such compounds due to their ability to mimic natural peptides while offering enhanced stability and bioavailability.

In recent years, the demand for peptidomimetics like N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide has surged, driven by advancements in precision medicine and personalized therapeutics. This compound’s chiral center and amide bond configuration contribute to its selectivity, a critical factor in minimizing off-target effects—a hot topic in drug safety discussions. Users searching for "peptide-based drug design" or "small molecule modulators" will find this compound highly relevant, as it exemplifies the bridge between traditional peptide drugs and modern synthetic alternatives.

The synthesis of CAS No. 1354007-01-4 involves multi-step organic reactions, including amide coupling and chiral resolution, which are frequently queried in chemical synthesis forums. Its methyl-butyryl side chain enhances lipophilicity, addressing a common challenge in drug delivery—improving membrane permeability. This aligns with trending searches like "how to improve drug absorption" or "lipophilicity in drug design." Additionally, the compound’s piperidin-4-yl group is a recurring motif in CNS-targeting drugs, sparking interest in neurological applications.

From an SEO perspective, keywords such as "acetamide derivatives in medicine", "piperidine-based therapeutics", and "CAS 1354007-01-4 applications" are strategically emphasized here to align with user intent. The compound’s potential role in metabolic disorders or inflammatory pathways further connects it to high-traffic topics like "next-generation anti-inflammatory agents." Analytical techniques for characterizing this compound, such as HPLC and mass spectrometry, are also frequently searched, underscoring its relevance in quality control protocols.

In conclusion, N-[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-N-ethyl-acetamide represents a convergence of structural ingenuity and therapeutic promise. Its design addresses contemporary challenges in drug development, resonating with both academic researchers and industry professionals. By integrating user-centric keywords and trending scientific queries, this overview not only enhances readability but also ensures visibility in search engine results, fulfilling SEO optimization goals without compromising technical rigor.

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